3-(4-fluorobenzoyl)-1-(2-fluorobenzyl)-6-methoxyquinolin-4(1H)-one

• IUPAC Name: 3-(4-fluorobenzoyl)-1-[(2-fluorophenyl)methyl]-6-methoxyquinolin-4-one
• InChI: InChI=1S/C24H17F2NO3/c1-30-18-10-11-22-19(12-18)24(29)20(23(28)15-6-8-17(25)9-7-15)14-27(22)13-16-4-2-3-5-21(16)26/h2-12,14H,13H2,1H3
• InChI Key: ADFVFUHYRKPHRI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N(C=C(C2=O)C(=O)C3=CC=C(C=C3)F)CC4=CC=CC=C4F
• Molecular Formula: C24H17F2NO3
• Molecular Weight: 405.4 g/mol

Description

3-(4-fluorobenzoyl)-1-(2-fluorobenzyl)-6-methoxyquinolin-4(1H)-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is a member of the quinoline family and has been synthesized using various methods.

Scientific Research Applications

Synthesis and Chemical Transformations

The compound is involved in synthetic chemistry research, where it acts as a precursor or intermediate in the creation of novel organic molecules. For instance, research has explored the synthesis of quinoline derivatives, which are known for their fluorescence properties and potential as bioactive molecules in drug discovery. These synthetic methodologies facilitate the development of new compounds with potential applications in biochemistry and medicine, particularly for studying biological systems and designing new therapeutic agents (Krapcho et al., 1995; Aleksanyan & Hambardzumyan, 2013).

Antimicrobial and Anticancer Evaluation

Another significant application area is the evaluation of antimicrobial and anticancer properties. Compounds structurally related to "3-(4-fluorobenzoyl)-1-(2-fluorobenzyl)-6-methoxyquinolin-4(1H)-one" have been synthesized and tested for their efficacy against various bacterial and cancer cell lines. For example, thiazolidin-4-one derivatives combined with quinazolinone showed promising results in in vitro antimicrobial and anticancer screenings, indicating the potential of such compounds in developing new treatments for infections and cancer (Deep et al., 2013).

Radiopharmaceutical Development

The compound's derivatives have also been explored for their utility in radiopharmaceuticals, which are critical in diagnostic imaging and targeted radiotherapy. Research into the radioiodination and biodistribution of benzo[g]quinazolin-4(3H)-one derivatives in tumor-bearing mice has provided insights into developing more potent radiopharmaceuticals for tumor targeting. This research highlights the compound's role in advancing nuclear medicine by contributing to the creation of new diagnostic and therapeutic agents (Al-Salahi et al., 2018).

Pharmacokinetics and Drug Development

Furthermore, studies on the pharmacokinetic properties of related quinazolinone derivatives aim to understand their absorption, distribution, metabolism, and excretion (ADME) profiles. Such research is pivotal in drug development, as it informs the optimization of drug candidates for enhanced efficacy, safety, and bioavailability. By examining the pharmacokinetics of these compounds, researchers can better predict their behavior in vivo, guiding the design of more effective therapeutic agents (Chang et al., 2016).